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Compound of Interest

Compound Name: Ethyl 2-nitropropionate
CAS No.: 2531-80-8
Cat. No.: B1583671
Get Quote
. J

Executive Summary & Chemical Context

Ethyl 2-nitropropionate (CAS: 2531-80-8) is a versatile intermediate often synthesized via the
Kornblum reaction (displacement of

-halo esters with metal nitrites).[1] While this route is direct, it notoriously produces a mixture of
the desired nitroalkane and the unstable nitrite ester (O-alkylation byproduct), along with
unreacted starting material.

This guide addresses the specific challenge of separating the thermodynamic nitro product
from the kinetic nitrite byproduct and other impurities. The protocols below prioritize safety and
purity, leveraging the unique acidity of

-nitro esters for selective isolation.

Key Physical Properties
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Property Value Notes
Molecular Formula MW: 147.13 g/mol
N ) Do not distill at atm pressure
Boiling Point (Atm) 166-167°C o
(Decomposition risk)
Boiling Point (Vac) 75-76°C @ 9 mmHg Preferred purification method
Density 1.13 g/mL @ 25°C
Sufficiently acidic for alkaline
pKa ~6.0-8.0 )
extraction
Solubility Immiscible in water Soluble in Et20, DCM, EtOH

Purification Protocols
Phase 1: Initial Isolation (The Quench)

Objective: Remove the dipolar aprotic solvent (DMF/DMSQO) and inorganic salts.[1]

e Quenching: Pour the crude reaction mixture into 5 volumes of ice-cold water. This effectively
solubilizes the NaBr/NaNO2 salts and the majority of the DMSO/DMF solvent.

o Extraction: Extract immediately with Diethyl Ether (

) or Dichloromethane (DCM).

o Note: Ether is preferred if subsequent acid-base extraction is planned, as it facilitates
cleaner phase separation.[1]

e Washing: Wash the organic phase

with cold water to remove residual DMF.

o Troubleshooting: If an emulsion forms, add a small amount of saturated NaCl (brine).

Phase 2: The "Nitronate" Purification Strategy (High
Purity)
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Objective: Chemically separate the desired nitro compound from neutral impurities (nitrite
esters, unreacted halides) using its acidity.

Mechanism:

-Nitro esters are C-acids.[1] They can be deprotonated by mild bases to form water-soluble
nitronate salts, while impurities remain in the organic phase.

WARNING: This step must be performed at 0°C to prevent the Nef Reaction (hydrolysis of the
nitronate to a ketone/aldehyde).

e Extraction into Base:

[¢]

Cool the organic layer (from Phase 1) to 0°C.

Extract with cold 10% NaOH or saturated

[e]

[e]

Action: The Ethyl 2-nitropropionate moves to the Aqueous Layer (as a salt).

o

Action: The Ethyl 2-nitrite propionate (unstable) and Ethyl 2-bromopropionate stay in the
Organic Layer.[1]

e Separation:

o Separate the layers.[2][3][4] Keep the Aqueous Layer (contains product).

o Optional: Wash the aqueous layer once with fresh ether to remove entrained impurities.
 Acidification & Recovery:

o Immediately add the cold agueous nitronate solution dropwise into a stirred mixture of
fresh ether and cold dilute HCI (maintain pH < 2).

o Critical: Do not allow the aqueous solution to warm up before acidification.

o Final Isolation:
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o Separate the organic layer.[2][3][5]
o Dry over

or

o Concentrate under reduced pressure (Rotovap) at < 40°C.

Phase 3: Vacuum Distillation (Final Polish)

Objective: Remove trace solvents and hydrolysis byproducts (Ethyl Pyruvate/Lactate).[1]

Setup: Short-path distillation apparatus.

Vacuum: High vacuum is essential (< 10 mmHg).[1]

Temperature: Collect the fraction boiling at 75-76°C (9 mmHg).

Safety: Do not overheat the pot residue. Nitrite esters (if remaining) can be shock-sensitive
or pyrophoric when concentrated and heated.[1]

Process Visualization

The following workflow illustrates the logic of the Acid-Base purification strategy, distinguishing
between the desired nitroalkane and the nitrite byproduct.
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Crude Reaction Mixture
(Nitro + Nitrite + Halide + DMF)

Phase 1: Ice Water Quench
& Ether Extraction

Organic Layer Aqueous Waste
(Nitro + Nitrite + Halide) (DMF + NaBr + NaNO2)

Phase 2: Extraction with
Cold 10% NaOH (0°C)

Neutral Impurities Nitronate Salt

Organic Layer (Discard) Aqueous Nitronate Layer
(Nitrite Ester + Halide) (Product Salt)

Acidification (Cold HCI)
& Re-extraction

Final Organic Layer
(Pure Ethyl 2-nitropropionate)

Phase 3: Vacuum Distillation
(76°C @ 9 mmHgQ)

Click to download full resolution via product page

Caption: Logical workflow for the selective isolation of Ethyl 2-nitropropionate using acid-
base extraction logic.
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Troubleshooting & FAQs

Q1: My crude product has a yellow/green tint and a pungent odor. Is this normal? A: The yellow
color and pungent odor are characteristic of the alkyl nitrite byproduct. This confirms that O-
alkylation occurred.[1] If you follow Phase 2 (Alkaline Extraction), this impurity will remain in the
organic wash and be discarded, leaving the nitro compound colorless or pale yellow.

Q2: Why did my yield drop significantly after the NaOH wash? A: You likely experienced the
Nef Reaction. If the nitronate salt (in NaOH) is allowed to warm up or stand for too long, it
hydrolyzes to the ketone (Ethyl Pyruvate) and releases

o Fix: Keep everything at 0°C and perform the acidification step immediately (within 5-10
minutes).

Q3: Can | skip the distillation? A: For general synthetic use, the product obtained after Phase 2
is often >95% pure. However, for analytical standards or sensitive catalytic applications (e.g.,
enantioselective Michael additions), vacuum distillation is required to remove trace water and
hydrolysis products.

Q4: Is there an explosion risk? A:Yes. Alkyl nitrites and nitro compounds can be energetic.[1]
¢ Never distill to dryness.
o Do not distill at atmospheric pressure (167°C is too high and risks thermal runaway).

e Ensure all nitrite byproducts are removed (via Phase 2 or chemically decomposed) before
heating large quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1583671?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinnochem.com/ethyl-2-nitropropanoate-cas-2531-80-8-9211419.html
https://www.nbinnochem.com/ethyl-2-nitropropanoate-cas-2531-80-8-9211419.html
https://en.wikipedia.org/wiki/Acid%E2%80%93base_extraction
https://people.chem.umass.edu/mcdaniel/chem269/experiments/acidbase/experimentalprocedure.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/04%3A_Extraction/4.08%3A_Acid-Base_Extraction
https://www.youtube.com/watch?v=Pq1TySRBreM
https://www.chemeo.com/cid/38-655-3/Ethyl-2-nitropropionate
https://www.chemeo.com/cid/38-655-3/Ethyl-2-nitropropionate
https://chemistry.stackexchange.com/questions/151091/the-reaction-of-alkyl-halides-with-sodium-nitrite-in-dmf
https://www.benchchem.com/product/b1583671/docs#technical-support-guide-purification-of-ethyl-2-nitropropionate
https://www.benchchem.com/product/b1583671/docs#technical-support-guide-purification-of-ethyl-2-nitropropionate
https://www.benchchem.com/product/b1583671/docs#technical-support-guide-purification-of-ethyl-2-nitropropionate
https://www.benchchem.com/product/b1583671/docs#technical-support-guide-purification-of-ethyl-2-nitropropionate
https://www.benchchem.com/product/b1583671?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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